Cas no 672-55-9 (1,2-Dichloro-4-trifluoromethansulfonylbenzene)

1,2-Dichloro-4-trifluoromethansulfonylbenzene structure
672-55-9 structure
Product Name:1,2-Dichloro-4-trifluoromethansulfonylbenzene
CAS No:672-55-9
MF:C7H3Cl2F3O2S
MW:279.063729524612
MDL:MFCD04972798
CID:820982
PubChem ID:53406607
Update Time:2025-04-19

1,2-Dichloro-4-trifluoromethansulfonylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1,2-Dichloro-4-trifluoromethansulfonylbenzene
    • 1,2-dichloro-4-(trifluoromethylsulfonyl)benzene
    • 3,4-Dichloro-1-(trifluoroMethylsulfonyl)benzene
    • (3,4-dichloro-phenyl)-trifluoromethyl sulfone
    • (3,4-Dichlor-phenyl)-trifluormethyl-sulfon
    • 1,2-Dichloro-4-(trifluoromethanesulfonyl)benzene
    • 3,4-Dichloro-1-(trifluoromethylsulfonyl)benzene; 98%
    • 672-55-9
    • MFCD04972798
    • DTXSID60695714
    • MDL： MFCD04972798
    • Inchi： 1S/C7H3Cl2F3O2S/c8-5-2-1-4(3-6(5)9)15(13,14)7(10,11)12/h1-3H
    • InChI Key： HEBGDAQEBUBEFL-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=CC(=C1)S(C(F)(F)F)(=O)=O)Cl

Computed Properties

  • Exact Mass: 277.91800
  • Monoisotopic Mass: 277.9182904g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 42.52000
  • LogP: 4.36770

1,2-Dichloro-4-trifluoromethansulfonylbenzene Security Information

1,2-Dichloro-4-trifluoromethansulfonylbenzene Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,2-Dichloro-4-trifluoromethansulfonylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB146543-1 g
3,4-Dichloro-1-(trifluoromethylsulfonyl)benzene, 98%; .
 672-55-9 98%
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 €280.00 2023-07-20
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AB146543-5 g
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AB146543-1g
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abcr
AB146543-5g
3,4-Dichloro-1-(trifluoromethylsulfonyl)benzene, 98%; .
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abcr
AB146543-10g
3,4-Dichloro-1-(trifluoromethylsulfonyl)benzene, 98%; .
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